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Compound of Interest

Compound Name: Ceteth-2

Cat. No.: B1586879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of Ceteth-2, a non-ionic surfactant

widely utilized in the cosmetic and pharmaceutical industries. We will delve into its core

molecular structure, explore its physicochemical properties, and elucidate the mechanisms by

which it functions as an effective emulsifying agent. This document is intended to serve as a

critical resource, offering detailed experimental protocols and data-driven insights for

professionals engaged in formulation science and drug delivery systems.

Molecular Structure and Physicochemical
Properties
Ceteth-2, known by its IUPAC name 2-(2-hexadecoxyethoxy)ethanol, is a polyethylene glycol

(PEG) ether of cetyl alcohol.[1][2] Its structure is amphiphilic, featuring a hydrophobic

(lipophilic) tail derived from cetyl alcohol (a 16-carbon chain) and a hydrophilic head composed

of a short chain of two ethylene oxide units.[2][3] This dual nature is fundamental to its surface-

active properties. The numerical designation "-2" signifies the average number of repeating

ethylene oxide units in the hydrophilic portion of the molecule.[2][3]

The precise balance between its hydrophobic and hydrophilic components dictates its

functionality, particularly its behavior at oil-water interfaces. This is quantitatively described by

the Hydrophile-Lipophile Balance (HLB) system.
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The key physicochemical properties of Ceteth-2 are summarized in the table below, providing a

foundation for its application in formulation development.

Property Value Reference(s)

Chemical Formula C₂₀H₄₂O₃ [1]

IUPAC Name
2-(2-

hexadecoxyethoxy)ethanol
[1]

Molecular Weight 330.5 g/mol (Computed) [1]

350-400 g/mol (Typical Range) [4]

HLB Value 5.3 [5][6]

Appearance Liquid to waxy solid [3][7]

Solubility Water soluble/dispersible [4][8]

Density ~0.95–1.0 g/cm³ [4]

Melting Point ~50 °C [4]

The Mechanism of Emulsification
As a non-ionic surfactant, Ceteth-2's primary function is to enable the formation of stable

emulsions—dispersions of two or more immiscible liquids, such as oil and water.[2][9] It

achieves this by reducing the interfacial tension between the oil and water phases.[3][7][10]

When introduced into an oil-and-water system, Ceteth-2 molecules spontaneously migrate to

the interface. The lipophilic cetyl tail orients itself within the oil phase, while the hydrophilic PEG

head aligns with the aqueous phase. This arrangement creates a stable molecular film around

the dispersed droplets, preventing them from coalescing and leading to phase separation.

With an HLB value of 5.3, Ceteth-2 is considered a lipophilic emulsifier, making it particularly

suitable for creating water-in-oil (W/O) emulsions.[5][6] In practice, it is frequently used as a co-

emulsifier in combination with a high-HLB surfactant (such as Ceteth-20) to produce fine-

textured and highly stable oil-in-water (O/W) emulsions for creams and lotions.[8][11][12]
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Diagram 1: Ceteth-2 Orientation at an Oil-Water Interface

C16H33 (OCH2CH2)2OH C16H33 (OCH2CH2)2OH C16H33 (OCH2CH2)2OH Oil-Water Interface
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Diagram 1: Ceteth-2 Orientation at an Oil-Water Interface.

Above a specific concentration, known as the Critical Micelle Concentration (CMC), surfactant

monomers in the bulk phase begin to self-assemble into spherical structures called micelles.

[13] In these aggregates, the hydrophobic tails form a core, effectively creating a

microenvironment capable of solubilizing lipophilic substances within an aqueous medium. This

phenomenon is crucial for creating microemulsions and for the solubilization of poorly water-

soluble active pharmaceutical ingredients (APIs).[14] While specific CMC data for Ceteth-2 is

not readily available in public literature, it remains a critical parameter to determine

experimentally for any given formulation.

Experimental Protocols for Emulsion
Characterization
The successful development of an emulsion-based product requires rigorous testing and

characterization. The following section outlines standard methodologies for evaluating

emulsions stabilized by Ceteth-2.

Phase Preparation:

Oil Phase: Combine lipid components (e.g., mineral oil, esters) and the lipophilic

emulsifier(s) (e.g., Ceteth-2). Heat to 75°C with gentle stirring until all components are

melted and uniform.

Aqueous Phase: Combine water, humectants (e.g., glycerin), and any water-soluble

actives or stabilizers. Heat to 75°C with gentle stirring.

Emulsification: Slowly add the aqueous phase to the oil phase while subjecting the mixture to

high-shear homogenization (e.g., using a rotor-stator homogenizer) for 3-5 minutes.
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Cooling: Remove from heat and continue to stir with a lower-shear mixer (e.g., propeller

mixer) until the emulsion has cooled to room temperature. This prevents coalescence and

ensures a uniform final consistency.

Final Additions: Add any temperature-sensitive ingredients (e.g., preservatives, fragrances)

below 40°C and mix until uniform.

Macroscopic Observation: Store emulsion samples at various conditions (e.g., 4°C, 25°C,

40°C) and visually inspect at regular intervals (24h, 1 week, 1 month, 3 months) for signs of

instability such as creaming, coalescence, or phase separation.

Centrifugation: Centrifuge the emulsion sample (e.g., at 3000 RPM for 30 minutes). A stable

emulsion will show no signs of phase separation.

Freeze-Thaw Cycling: Subject the emulsion to multiple cycles of freezing (e.g., -10°C for 24

hours) and thawing (25°C for 24 hours). Three to five cycles are typical. Assess for phase

separation after each cycle.

Method: Dynamic Light Scattering (DLS) is the preferred method for determining the particle

size distribution of emulsion droplets.

Procedure:

Dilute a small aliquot of the emulsion in deionized water to an appropriate concentration to

avoid multiple scattering effects.

Place the diluted sample in the DLS instrument.

Measure the fluctuations in scattered light intensity caused by the Brownian motion of the

droplets.

The instrument's software calculates the hydrodynamic diameter and polydispersity index

(PDI), which indicates the broadness of the size distribution.
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Diagram 2: Experimental Workflow for Emulsion Formulation and Analysis
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Diagram 2: Experimental Workflow for Emulsion Formulation and Analysis.
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Applications in Drug Development and Research
The emulsifying and solubilizing properties of Ceteth-2 make it a valuable excipient in

pharmaceutical formulations.

Topical and Transdermal Delivery: Ceteth-2 is used to formulate stable creams, lotions, and

ointments that serve as vehicles for the delivery of active pharmaceutical ingredients (APIs)

to or through the skin. Its ability to create a stable emulsion ensures uniform distribution of

the API, which is critical for consistent dosing.

Solubilization of Poorly Soluble Drugs: For APIs with low aqueous solubility, the micellar

structures formed by surfactants like Ceteth-2 can serve as nanocarriers, enhancing

solubility and potentially improving bioavailability.[11][15]

Safety Profile: The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety

of Ceteth ingredients and concluded that Ceteth-2 is safe for use in cosmetics under current

practices, provided the formulation is non-irritating.[1][3] It is recommended that products

containing PEG ethers, like Ceteth-2, should not be used on damaged or broken skin due to

potential kidney effects observed in burn patients exposed to PEGs.[3]

Conclusion
Ceteth-2 is a versatile and effective non-ionic surfactant whose utility is directly derived from its

amphiphilic molecular structure. Its low HLB value makes it an excellent candidate for W/O

emulsions and a vital co-emulsifier for sophisticated O/W systems used in pharmaceuticals and

personal care. A thorough understanding of its physicochemical properties, combined with

rigorous experimental characterization of the final formulation, allows researchers and drug

development professionals to leverage Ceteth-2 to create stable, effective, and elegant

delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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